Cas no 6645-77-8 ((4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid)

(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid is a heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 4-position and a methyl group at the 3-position, further functionalized with an acetic acid moiety at the 1-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The acetic acid group provides additional reactivity for conjugation or further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic applications, making it valuable for research and industrial processes requiring precise structural control.

(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid structure

6645-77-8 structure

Product Name:(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid

CAS No:6645-77-8

MF:C₆H₇IN₂O₂

MW:266.036453485489

MDL:MFCD03419598

CID:5054355

PubChem ID:66509224

Update Time:2026-02-28

(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
- (4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid
- BBL041009
- STL415508
- 2-(4-iodo-3-methylpyrazol-1-yl)acetic acid
- Z2106588633
- (4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid
- MDL： MFCD03419598
- Inchi： 1S/C6H7IN2O2/c1-4-5(7)2-9(8-4)3-6(10)11/h2H,3H2,1H3,(H,10,11)
- InChI Key： KWALNBZCFRDIRG-UHFFFAOYSA-N
- SMILES： IC1=CN(CC(=O)O)N=C1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 165
XLogP3: 1
Topological Polar Surface Area: 55.1

(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B450960-10mg	(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid	6645-77-8		10mg	$ 50.00	2022-06-07
TRC	B450960-50mg	(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid	6645-77-8		50mg	$ 160.00	2022-06-07
TRC	B450960-100mg	(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic Acid	6645-77-8		100mg	$ 250.00	2022-06-07
abcr	AB498338-250 mg	(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid	6645-77-8		250MG	€198.50	2022-03-01
abcr	AB498338-500 mg	(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid	6645-77-8		500MG	€264.80	2022-03-01
abcr	AB498338-1 g	(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid	6645-77-8		1g	€309.00	2022-03-01
abcr	AB498338-5 g	(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetic acid	6645-77-8		5g	€752.70	2022-03-01
Enamine	EN300-228376-0.05g	2-(4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid	6645-77-8	95%	0.05g	$162.0	2024-06-20
Enamine	EN300-228376-0.1g	2-(4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid	6645-77-8	95%	0.1g	$241.0	2024-06-20
Enamine	EN300-228376-0.25g	2-(4-iodo-3-methyl-1H-pyrazol-1-yl)acetic acid	6645-77-8	95%	0.25g	$347.0	2024-06-20